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Compound of Interest

Compound Name:
Pantothenic acid-13C3,15N

hemicalcium

Cat. No.: B13851687 Get Quote

For researchers, scientists, and professionals in drug development, the accurate quantification

of Vitamin B5 (pantothenic acid) is paramount for ensuring product quality, safety, and efficacy.

Certified Reference Materials (CRMs) are the cornerstone of analytical accuracy, providing a

benchmark for method validation and quality control. This guide offers a comprehensive

comparison of commercially available CRMs for Vitamin B5 analysis and contrasts their

application in modern instrumental methods with traditional microbiological assays.

Comparison of Analytical Approaches
The determination of Vitamin B5 can be broadly categorized into two primary methodologies:

high-performance liquid chromatography-tandem mass spectrometry (HPLC-MS/MS or UPLC-

MS/MS) and microbiological assays. The choice of method significantly influences the type of

reference material required and the overall performance of the analysis.
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Parameter UPLC-MS/MS with CRMs Microbiological Assay

Principle

Chromatographic separation

followed by mass

spectrometric detection and

quantification against a

certified reference standard.

Measures the growth of a

microorganism

(Lactiplantibacillus plantarum)

which is dependent on Vitamin

B5 concentration.

Specificity

High; capable of distinguishing

between free and bound forms

of pantothenic acid and its

isomers.

Lower; may be susceptible to

interference from other

compounds that promote or

inhibit microbial growth.

Analysis Time
Rapid; typically a few minutes

per sample after extraction.

Slow; requires an incubation

period of 24-48 hours.[1][2]

Sensitivity
High; able to detect very low

concentrations of Vitamin B5.

Moderate; may not be suitable

for samples with trace amounts

of the vitamin.

Precision

High; characterized by low

relative standard deviation

(RSD). A UPLC-MS/MS

method showed an overall

RSD of 1.1%.[3][4]

Lower; subject to variability

inherent in biological systems.

Throughput

High; amenable to automation

for analyzing large numbers of

samples.

Low; labor-intensive and not

easily automated.

Reference Material

Requires high-purity, certified

reference materials of

pantothenic acid or its salts

(e.g., calcium pantothenate).

Isotopically labeled internal

standards are often used for

quantification.[3][4][5]

Requires a standard of known

Vitamin B5 concentration to

generate a standard curve for

microbial growth.
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Commercially Available Certified Reference
Materials
Several reputable suppliers offer CRMs for Vitamin B5 analysis. These materials are

characterized by their high purity and certified concentration, making them suitable for use as

calibration standards in instrumental analysis.

Product Supplier Form Application

Vitamin B5 (Calcium

Pantothenate)
LGC Standards Neat Solid

Primary calibrant for

HPLC and LC-MS/MS

methods.[6]

Calcium Pantothenate USP Solid

Reference standard

for use in official USP-

NF dietary

supplement tests and

assays.[7]

Pantothenic acid-

13C3,15N

hemicalcium salt

Cerilliant

(MilliporeSigma)

Solution (100 µg/mL in

90:10

Methanol:Water)

Internal standard for

quantitative analysis

by LC-MS/MS.[5]

Experimental Protocols
UPLC-MS/MS Method for Vitamin B5 in Fortified Foods
This method is suitable for the determination of free pantothenic acid in a variety of food

matrices.[3][8]

a. Standard Preparation:

Primary Stock Solution (e.g., 500 mg/L): Accurately weigh and dissolve a suitable amount of

a Vitamin B5 CRM (e.g., Calcium Pantothenate) in water. For example, 136 mg of D-calcium

pantothenate in a 250 mL volumetric flask. (Note: pantothenic acid content is approximately

92% of calcium pantothenate).[9]
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Working Standard Solutions: Perform serial dilutions of the primary stock solution with water

to prepare a series of calibration standards with concentrations ranging from approximately

1.0 to 1000 µg/L.[9]

Internal Standard Solution: If using an isotopically labeled standard, prepare a working

solution at an appropriate concentration (e.g., 1 µg/mL).

b. Sample Preparation:

Accurately weigh approximately 5 grams of the homogenized sample into a centrifuge tube.

Add a suitable extraction buffer (e.g., 0.4 mol/L ammonium acetate buffer solution) and

vortex to mix.[8]

For samples with high protein content, a protein precipitation step may be necessary. This

can be achieved by adding zinc acetate and potassium hexacyanoferrate solutions.[9]

Centrifuge the sample and filter the supernatant through a 0.22 µm filter before analysis.[10]

c. UPLC-MS/MS Conditions:

Analytical Column: A C18 reversed-phase column is typically used.

Mobile Phase: A gradient of water and methanol or acetonitrile, often with a modifier like

formic acid.

Ionization: Positive electrospray ionization (ESI+).

MS/MS Detection: Multiple Reaction Monitoring (MRM) mode is used for quantification,

monitoring specific precursor-product ion transitions for both the native Vitamin B5 and the

isotopically labeled internal standard.

Microbiological Assay for Vitamin B5
This assay relies on the growth of Lactiplantibacillus plantarum (ATCC 8014), which is

proportional to the amount of Vitamin B5 in the sample.[1]

a. Standard Preparation:
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Prepare a stock solution of a Vitamin B5 standard.

Create a series of calibration standards by diluting the stock solution with bidistilled water to

achieve a concentration range (e.g., 0-100 ng per 10 ml).[2]

b. Sample Preparation:

For samples where Vitamin B5 is in a bound form, enzymatic hydrolysis is required to

release free pantothenic acid.[2]

The sample extract is then diluted to fall within the concentration range of the standard

curve.

c. Assay Procedure:

Aseptically add the prepared standards and samples to a 96-well microplate or test tubes.

Add the assay medium, which contains all necessary nutrients for the microorganism except

for Vitamin B5.

Inoculate each well/tube with a standardized suspension of Lactiplantibacillus plantarum.

Incubate the plate/tubes at a controlled temperature (e.g., 36°C ± 1°C) for 32-40 hours,

protected from light.[1]

Measure the turbidity (absorbance) of each well/tube using a microplate reader at a specific

wavelength (e.g., 550 nm or 610-630 nm).[1][10]

Construct a standard curve by plotting the absorbance against the concentration of the

Vitamin B5 standards.

Determine the Vitamin B5 concentration in the samples by interpolating their absorbance

values on the standard curve.

Workflow for Vitamin B5 Analysis using CRMs
The following diagram illustrates a typical workflow for the analysis of Vitamin B5 using a CRM

with a UPLC-MS/MS method.
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Caption: Workflow for Vitamin B5 quantification using CRMs and UPLC-MS/MS.

Conclusion
The selection of an appropriate analytical method and reference material is critical for obtaining

reliable and accurate results in Vitamin B5 analysis. While microbiological assays have

historical significance, modern instrumental methods like UPLC-MS/MS, when used in

conjunction with high-quality Certified Reference Materials, offer superior selectivity, speed,

and precision.[3] For researchers and professionals in regulated environments, the use of

CRMs from reputable sources such as LGC Standards, USP, and Cerilliant is indispensable for

ensuring data integrity and compliance. This guide provides the foundational information

needed to make informed decisions when establishing or validating methods for Vitamin B5

quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. en.beijinglandbridge.com [en.beijinglandbridge.com]

2. sigmaaldrich.com [sigmaaldrich.com]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b13851687?utm_src=pdf-body-img
https://pubmed.ncbi.nlm.nih.gov/22468352/
https://www.benchchem.com/product/b13851687?utm_src=pdf-custom-synthesis
http://en.beijinglandbridge.com/Private/NewsImgs/638608864087360413402417161.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/306/382/500-vitamin-pantothenic-acid-111993.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13851687?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Pantothenic acid (vitamin B5) in fortified foods: comparison of a novel ultra-performance
liquid chromatography-tandem mass spectrometry method and a microbiological assay
(AOAC Official Method 992.07) - PubMed [pubmed.ncbi.nlm.nih.gov]

4. researchgate.net [researchgate.net]

5. Pantothenic acid-13C3,15N hemicalcium salt | Certified Solutions Standards | Certified
Reference Materials - Cerilliant [cerilliant.com]

6. Vitamin B5(Calcium Pantothenate)(P) | LGC Standards [lgcstandards.com]

7. Buy Calcium Pantothenate Reference Standard, USP-1087009 - Direct from USP
[store.usp.org]

8. nqacdublin.com [nqacdublin.com]

9. Determination of Vitamin B5 in dairy products [sigmaaldrich.com]

10. Vitamin B5 (Pantothenic Acid) Test Kit [mzfoodtest.com]

To cite this document: BenchChem. [A Researcher's Guide to Certified Reference Materials
for Vitamin B5 Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13851687#certified-reference-materials-for-vitamin-
b5-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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